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Compound of Interest

Compound Name:
Dimethyl 5-methylpyridine-2,3-

dicarboxylate

Cat. No.: B173089 Get Quote

For researchers, scientists, and professionals in drug development, the integrity of our work

extends beyond the bench; it encompasses the entire lifecycle of the chemicals we handle,

including their safe and compliant disposal. This guide provides essential, step-by-step

procedures for the proper disposal of Dimethyl 5-methylpyridine-2,3-dicarboxylate (CAS No.

112110-16-4), ensuring the safety of laboratory personnel and the protection of our

environment. The protocols outlined here are grounded in established safety principles for

pyridine derivatives and regulatory standards for hazardous waste management.

Hazard Assessment: Understanding the Risk Profile
While a specific, comprehensive Safety Data Sheet (SDS) for Dimethyl 5-methylpyridine-2,3-
dicarboxylate is not readily available, data from structurally similar compounds, such as

Dimethyl pyridine-2,3-dicarboxylate (CAS No. 605-38-9), and the general chemical class of

pyridine derivatives, provide a strong basis for a thorough hazard assessment.[1][2]

Pyridine and its derivatives are generally characterized by their potential flammability, toxicity,

and irritant properties.[2] The SDS for the close analog, Dimethyl pyridine-2,3-dicarboxylate,

identifies it as a hazardous chemical that causes skin and serious eye irritation.[1] Therefore, it

is imperative to handle Dimethyl 5-methylpyridine-2,3-dicarboxylate and any associated

waste with a high degree of caution.

Key Hazard Considerations:
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Hazard Category Associated Risk Rationale

Toxicity
Harmful if swallowed, inhaled,

or in contact with skin.

Pyridine derivatives can be

toxic.[2]

Irritation
Causes skin and serious eye

irritation.

Based on data for analogous

compounds.[1][3]

Flammability
Potential for flammability,

especially in solution.

Pyridine itself is a flammable

liquid.[4][5]

Environmental

Potential for environmental

harm if not disposed of

correctly.

Pyridine waste is considered

hazardous.[6]

Personal Protective Equipment (PPE): The First Line
of Defense
Before handling Dimethyl 5-methylpyridine-2,3-dicarboxylate or its waste, all personnel

must be equipped with the appropriate PPE to prevent exposure.

Gloves: Chemical-resistant gloves, such as butyl rubber or Viton®, are essential to prevent

skin contact.[2]

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to protect the eyes from splashes.[1][2]

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.[2]

Respiratory Protection: All handling and disposal procedures should be conducted in a well-

ventilated area or a certified chemical fume hood to avoid inhalation of vapors.[1][2]

Disposal Protocol: A Step-by-Step Approach
The guiding principle for the disposal of Dimethyl 5-methylpyridine-2,3-dicarboxylate is to

treat it as a hazardous chemical waste. Disposal must always be in accordance with local,

state, and federal regulations and should be handled by a licensed waste disposal facility.[1][6]
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Step 1: Waste Segregation and Collection
Proper segregation is critical to prevent dangerous chemical reactions.

Designated Waste Container: Collect all waste containing Dimethyl 5-methylpyridine-2,3-
dicarboxylate in a designated, compatible, and clearly labeled hazardous waste container.

[7]

Incompatible Materials: Do not mix this waste with incompatible materials such as strong

oxidizing agents or strong acids.[7]

Types of Waste: This includes the pure compound, solutions containing the compound, and

any contaminated materials like pipette tips, gloves, and absorbent pads.[2]

Step 2: Labeling and Storage
Clear and accurate labeling is a regulatory requirement and essential for safety.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "Dimethyl 5-methylpyridine-2,3-dicarboxylate". The label should also clearly

indicate the associated hazards (e.g., Irritant, Toxic).[7]

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

satellite accumulation area until it is collected by your institution's Environmental Health and

Safety (EHS) department or a licensed waste contractor.[2]

Step 3: Arranging for Disposal
Disposal of this chemical waste must be handled by professionals.

Contact EHS: Follow your institution's procedures for chemical waste pickup. This typically

involves submitting a chemical collection request form.[7]

Professional Disposal: The waste will be transported to a licensed facility for proper

treatment, which for pyridine-based compounds often involves high-temperature incineration.

[5][6]
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Do Not Dispose in Sink or Trash: Under no circumstances should this chemical or its

containers be disposed of down the drain or in the regular trash.[4]

Spill Management
In the event of a spill, immediate and appropriate action is necessary.

Small Spills: For small spills within a chemical fume hood, absorb the material with an inert,

non-combustible absorbent such as vermiculite or sand. Place the contaminated absorbent

into the designated hazardous waste container.[2]

Large Spills: For larger spills, or any spill outside of a fume hood, evacuate the area

immediately and contact your institution's EHS department for emergency response.[2][7]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dimethyl 5-methylpyridine-2,3-dicarboxylate.
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(pure, solutions, contaminated materials)
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- Safety goggles
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Segregate Waste:
Avoid mixing with oxidizers or strong acids
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or Licensed Waste Contractor

When container is full
or no longer in use
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to an Approved Disposal Facility

Method: Incineration

Likely Method
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Caption: Workflow for the safe disposal of Dimethyl 5-methylpyridine-2,3-dicarboxylate.
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By adhering to these procedures, you contribute to a culture of safety and environmental

responsibility within your laboratory and the broader scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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